Cas no 55340-66-4 (2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2))
55340-66-4 structure
Product Name:2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2)
CAS No:55340-66-4
MF:C3H3Na2O6P
MW:212.005624055862
CID:377919
PubChem ID:108697
Update Time:2025-04-19
2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2) Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2)
- disodium 2-(phosphonatooxy)acrylate
- 2-Propenoic acid, 2-(phosphonooxy)-, disodium salt
- disodium 2-[(hydroxyphosphinato)oxy]prop-2-enoate
- Disodium phosphoenolpyruvate
- UNII-76355AWG6I
- EINECS 259-599-4
- 76355AWG6I
- 2-Propenoic acid, 2-(phosphonooxy)-, sodium salt (1:2)
- 55340-66-4
- DTXSID70889768
-
- Inchi: 1S/C3H5O6P.2Na/c1-2(3(4)5)9-10(6,7)8;;/h1H2,(H,4,5)(H2,6,7,8);;/q;2*+1/p-2
- InChI Key: UKHQGAMUTNVPAU-UHFFFAOYSA-L
- SMILES: P(=O)([O-])(O)OC(=C)C(=O)[O-].[Na+].[Na+]
Computed Properties
- Exact Mass: 211.94629
- Monoisotopic Mass: 211.946
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 190
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 110A^2
Experimental Properties
- Boiling Point: 466.7°C at 760 mmHg
- Flash Point: 236.1°C
- PSA: 109.72
2-Propenoic acid,2-(phosphonooxy)-, sodium salt (1:2) Related Literature
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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